3-(3,4-Dimethoxy-benzyl)-piperidine hydrochloride

• IUPAC Name: 3-[(3,4-dimethoxyphenyl)methyl]piperidine;hydrochloride
• InChI: InChI=1S/C14H21NO2.ClH/c1-16-13-6-5-11(9-14(13)17-2)8-12-4-3-7-15-10-12;/h5-6,9,12,15H,3-4,7-8,10H2,1-2H3;1H
• InChI Key: LJZZULFLDJDCCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2CCCNC2)OC.Cl
• Molecular Formula: C14H22ClNO2
• DSSTOX Substance ID: DTXSID20588810
• Molecular Weight: 271.78 g/mol
• CAS No.: 625454-24-2

Description

3-(3,4-Dimethoxy-benzyl)-piperidine hydrochloride is a useful research compound. Its molecular formula is C14H22ClNO2 and its molecular weight is 271.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Pharmacological Effects and Analyses

3-(3,4-Dimethoxy-benzyl)-piperidine hydrochloride exhibits significant pharmacological effects, particularly in the domain of neuropharmacology. It has been explored for its role in selective serotonin reuptake inhibition, a mechanism integral in treating various psychiatric disorders such as depression, anxiety, and stress-related conditions. For instance, paroxetine hydrochloride, a derivative, demonstrates these effects and has been used in treating depression, anxiety disorders, and post-traumatic stress disorder (Germann, Ma, Han, & Tikhomirova, 2013).

2. Bioactive Conformation Research

Research into the bioactive conformations of related piperidine derivatives has provided insights into their interaction with biological receptors, such as opioid receptors. These studies are crucial for understanding the molecular basis of their pharmacological activity and for developing more effective and selective drugs. For example, studies on trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines have contributed to knowledge about mu-opioid receptor antagonism (Le Bourdonnec et al., 2006).

3. Anti-Acetylcholinesterase Activity

Certain derivatives of this compound, such as 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, have shown significant anti-acetylcholinesterase activity. This is particularly relevant in the context of neurodegenerative diseases like Alzheimer’s, where acetylcholinesterase inhibitors play a critical therapeutic role (Sugimoto et al., 1990).

4. Structural Analysis and Synthesis

Studies have also focused on the structural analysis and synthesis of various piperidine derivatives. Understanding the crystal structure and synthetic pathways of these compounds is essential for developing new pharmacological agents and enhancing existing ones. This research underpins the development of drugs like Donepezil, used in treating Alzheimer's disease (Bing, 2005).

5. Glycosidase Inhibition

The compound has also been investigated for its potential role in glycosidase inhibition. Glycosidase inhibitors are significant in treating metabolic disorders and have applications in diabetes management. Research in this area contributes to the broader understanding of therapeutic agents for metabolic diseases (Jespersen, Bols, Sierks, & Skrydstrup, 1994).

Safety and Hazards

Safety data sheets provide information about the potential hazards of chemical compounds. For instance, 3,4-Dimethylbenzyl chloride can cause severe skin burns and eye damage, and may cause respiratory irritation.